Cas no 1267468-58-5 (1-(2-methoxy-5-methylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-methoxy-5-methylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 1267468-58-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6175921
• PubChem ID: 65815885
• Update Time: 2025-06-29

1-(2-methoxy-5-methylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-5-methylphenyl)methylcyclopropane-1-carboxylic acid
• EN300-1868430
• CS-0288031
• 1-(2-Methoxy-5-methylbenzyl)cyclopropane-1-carboxylic acid
• AKOS015157166
• 1-[(2-methoxy-5-methylphenyl)methyl]cyclopropane-1-carboxylic acid
• 1267468-58-5

• Inchi： 1S/C13H16O3/c1-9-3-4-11(16-2)10(7-9)8-13(5-6-13)12(14)15/h3-4,7H,5-6,8H2,1-2H3,(H,14,15)
• InChI Key： MOHNWIBNQBYWSJ-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=C(C)C=CC=2OC)CC1)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(2-methoxy-5-methylphenyl)methylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-methoxy-5-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 1267468-58-5)

1-(2-methoxy-5-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 1267468-58-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane ring and methoxy-methylphenyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups make it a valuable candidate for drug discovery and material science applications.

The growing interest in cyclopropane-containing compounds stems from their ability to enhance metabolic stability and bioavailability in drug development. Researchers are increasingly exploring CAS No. 1267468-58-5 for its potential in designing novel enzyme inhibitors and receptor modulators. Recent studies highlight its role in optimizing pharmacokinetic properties, aligning with the industry's focus on precision medicine and targeted therapies.

From an environmental perspective, the demand for sustainable chemical synthesis has driven innovations in the production of 1-(2-methoxy-5-methylphenyl)methylcyclopropane-1-carboxylic acid. Green chemistry principles, such as catalytic reduction and solvent-free reactions, are being applied to minimize waste and energy consumption. This aligns with global trends toward eco-friendly manufacturing and regulatory compliance.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 1267468-58-5, ensuring purity and consistency for industrial applications. The compound's stability under varying pH and temperature conditions makes it suitable for formulations requiring long shelf lives, a key consideration for pharmaceutical excipients and agrochemical additives.

In the context of intellectual property, patents involving 1-(2-methoxy-5-methylphenyl)methylcyclopropane-1-carboxylic acid have surged, reflecting its commercial potential. Companies are investing in proprietary synthesis routes to gain competitive advantages, particularly in markets for specialty chemicals and fine chemicals.

Frequently asked questions about this compound include its solubility profile, toxicity thresholds, and scalable synthesis methods. Addressing these queries, recent publications emphasize its solubility in polar organic solvents and low acute toxicity, supporting its safe handling in laboratory settings.

As the scientific community continues to explore CAS No. 1267468-58-5, interdisciplinary collaborations are unlocking new applications in material science and biotechnology. Its integration into polymer matrices and drug delivery systems exemplifies its adaptability, positioning it as a compound of enduring relevance in innovation-driven industries.